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Compound of Interest

Compound Name: 3-Cyano-2-methylpyridine

Cat. No.: B167422 Get Quote

Technical Support Center: 3-Cyano-2-methylpyridine
(CAS: 1721-23-9)
This guide provides essential safety information, emergency protocols, and answers to

frequently asked questions for researchers and laboratory personnel working with 3-Cyano-2-
methylpyridine.

Material Properties and Data
For quick reference, the key quantitative data for 3-Cyano-2-methylpyridine are summarized

below.

Property Value Source

Molecular Formula C₇H₆N₂ [1][2]

Molecular Weight 118.14 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 58 °C [2]

Boiling Point 95-105 °C @ 13 Torr [2]

Synonyms
2-methylnicotinonitrile, 2-

Methylpyridine-3-carbonitrile
[1][2]
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Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with 3-Cyano-2-methylpyridine?

While some safety data sheets for this specific CAS number lack detailed hazard

classifications, data for the closely related isomer, 2-Cyano-3-methylpyridine, indicate potential

hazards.[1] As a precaution, it should be handled as a substance that can cause skin irritation,

serious eye irritation, and potential respiratory irritation.[3][4][5]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

To ensure safety, the following PPE is recommended:

Eye Protection: Chemical safety goggles that meet European Standard EN 166 are

essential.[3][4]

Hand Protection: Wear suitable chemical-impermeable protective gloves.[1][3]

Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to

prevent skin exposure.[1][3][4]

Respiratory Protection: Under normal laboratory use with adequate ventilation, respiratory

protection is not typically required.[3][4] For large-scale work or in case of emergency, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[3][4]

Q3: How should I properly store 3-Cyano-2-methylpyridine?

Store the container tightly closed in a dry, cool, and well-ventilated area.[1][6] Keep it away

from incompatible materials such as acids, strong oxidizing agents, acid anhydrides, and acid

chlorides.[3]

Q4: What should I do in case of accidental contact with the chemical?

Immediate action is crucial. Please refer to the detailed first aid protocols in the next section. In

summary:

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water.[1][3]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][4][7] Seek medical attention.[1][3][4]

Ingestion: Rinse the mouth with water but do not induce vomiting.[1] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[1][7]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

oxygen or artificial respiration and get medical attention.[1][3][7]

Q5: What is the correct procedure for cleaning up a spill?

For a small laboratory spill, ensure the area is well-ventilated and all ignition sources are

removed.[1] Wear the appropriate PPE, collect the spilled material using spark-proof tools, and

place it in a suitable, closed container for disposal.[1] For a large spill, evacuate the area and

follow emergency procedures. The workflow diagram below illustrates the general process.

Emergency Protocols
Detailed First-Aid Measures

If Inhaled:

Immediately move the affected person to fresh air.[1][3]

If breathing is difficult, administer oxygen.

If the person is not breathing, begin artificial respiration immediately. Do not use mouth-to-

mouth resuscitation if the chemical was ingested or inhaled.[1]

Seek immediate medical attention.[1][3]

Following Skin Contact:

Immediately remove all contaminated clothing and shoes.[3][4]

Wash the affected area thoroughly with soap and plenty of water.[1][3][4]

Seek medical attention if irritation develops or persists.[3]
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Following Eye Contact:

Rinse the eyes cautiously with pure water for at least 15 minutes, making sure to also

rinse under the eyelids.[1][3][4]

If present and easy to do, remove contact lenses.[3]

Consult a doctor immediately.[1]

Following Ingestion:

Rinse the mouth thoroughly with water.[1]

Do not induce vomiting.[1]

Call a doctor or a Poison Control Center immediately for guidance.[1]

Accidental Release and Spill Cleanup Workflow
The following diagram outlines the logical steps for responding to an accidental spill of 3-
Cyano-2-methylpyridine.
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Caption: Workflow for Accidental Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Cyano-2-methylpyridine - Safety Data Sheet [chemicalbook.com]

2. 3-Cyano-2-methylpyridine | 1721-23-9 [chemicalbook.com]

3. fishersci.co.uk [fishersci.co.uk]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [3-Cyano-2-methylpyridine material safety data sheet
(MSDS) highlights]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167422#3-cyano-2-methylpyridine-material-safety-
data-sheet-msds-highlights]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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